Cas no 2138517-76-5 (3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline)

• Product Name: 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline
• CAS No: 2138517-76-5
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6186051
• PubChem ID: 165488986
• Update Time: 2025-06-13

3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline
• 2138517-76-5
• EN300-801711
• 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline

• Inchi： 1S/C14H19N3O/c1-9-5-6-11-10(7-9)8-12(17-15)13(16-11)14(2,3)18-4/h5-8,17H,15H2,1-4H3
• InChI Key： VTQZCERASOZBOP-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C1C(=CC2C=C(C)C=CC=2N=1)NN

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline

Comprehensive Overview of 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline (CAS No. 2138517-76-5)

3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline (CAS No. 2138517-76-5) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique hydrazinyl and methoxypropan-2-yl functional groups, has garnered attention for its versatile applications in drug discovery and organic synthesis. Researchers are increasingly exploring its role as a building block for designing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline make it a valuable intermediate in medicinal chemistry. Its quinoline core is known for its electron-rich aromatic system, which facilitates interactions with biological targets. The presence of the hydrazinyl group enhances its reactivity, enabling the formation of hydrazone derivatives, a class of compounds widely studied for their anticancer and anti-inflammatory properties. Additionally, the methoxypropan-2-yl moiety contributes to improved solubility and bioavailability, addressing common challenges in drug formulation.

In recent years, the demand for high-purity quinoline derivatives like CAS No. 2138517-76-5 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound is frequently referenced in patents and scientific literature related to heterocyclic chemistry and small-molecule therapeutics. Its applications extend to fluorescence probes and material science, where its photophysical properties are leveraged for sensor development and optoelectronic devices.

From an industrial perspective, 3-Hydrazinyl-2-(2-methoxypropan-2-yl)-6-methylquinoline is synthesized through multistep organic reactions, often involving Pd-catalyzed cross-coupling or microwave-assisted synthesis to optimize yield and efficiency. Quality control protocols emphasize HPLC purity analysis and NMR characterization to ensure consistency for research use. Suppliers typically offer this compound in milligram to kilogram quantities, catering to both academic and commercial R&D sectors.

Emerging trends highlight its relevance in AI-driven drug discovery, where computational models predict its interactions with protein targets. Environmental considerations also prompt studies on its green synthesis using biocatalysts or solvent-free conditions. As regulatory frameworks evolve, documentation of its ecotoxicological profile and biodegradability becomes increasingly important for sustainable applications.

For researchers seeking CAS 2138517-76-5 suppliers, key evaluation criteria include batch-to-batch reproducibility, MSDS compliance, and technical support. The compound’s stability under various storage conditions (e.g., desiccated at -20°C) is frequently discussed in user forums. Its integration into click chemistry workflows and metal-organic frameworks (MOFs) further expands its utility across interdisciplinary fields.